Cas no 2021809-76-5 (7-bromo-8-chloro-1,2-dihydroquinolin-2-one)

• Product Name: 7-bromo-8-chloro-1,2-dihydroquinolin-2-one
• CAS No: 2021809-76-5
• MF: C₉H₅BrClNO
• MW: 258.499100446701
• CID: 4633726
• PubChem ID: 132363309
• Update Time: 2025-10-23

7-bromo-8-chloro-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-8-chloro-1,2-dihydroquinolin-2-one
• 7-Bromo-8-chloroquinolin-2(1H)-one

• Inchi： 1S/C9H5BrClNO/c10-6-3-1-5-2-4-7(13)12-9(5)8(6)11/h1-4H,(H,12,13)
• InChI Key： PEUZREMYKSIZOP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Br)=C2Cl)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-bromo-8-chloro-1,2-dihydroquinolin-2-one

Comprehensive Overview of 7-bromo-8-chloro-1,2-dihydroquinolin-2-one (CAS No. 2021809-76-5)

7-bromo-8-chloro-1,2-dihydroquinolin-2-one (CAS No. 2021809-76-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the quinolin-2-one family, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both bromo and chloro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 7-bromo-8-chloro-1,2-dihydroquinolin-2-one has surged, driven by its role in the synthesis of novel therapeutic agents. A growing number of studies focus on its utility in targeting cancer pathways and neurodegenerative diseases, aligning with current trends in precision medicine. The compound’s CAS No. 2021809-76-5 is frequently searched in academic databases and chemical supplier platforms, reflecting its importance in R&D. Additionally, its structural similarity to other quinoline derivatives has sparked interest in repurposing existing drugs for new applications.

From a synthetic perspective, 7-bromo-8-chloro-1,2-dihydroquinolin-2-one offers versatility in organic transformations. Its halogenated framework allows for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecules. This adaptability has made it a staple in laboratories focusing on medicinal chemistry and material science. Moreover, its stability under various conditions ensures consistent performance in high-throughput screening assays, a critical factor for industrial-scale applications.

Environmental and safety considerations are also integral to discussions about CAS No. 2021809-76-5. While the compound is not classified as hazardous, proper handling protocols are recommended to minimize exposure. Researchers emphasize the need for green chemistry approaches when synthesizing or modifying this molecule, echoing broader industry shifts toward sustainability. These practices align with global initiatives to reduce waste and energy consumption in chemical manufacturing.

The commercial availability of 7-bromo-8-chloro-1,2-dihydroquinolin-2-one has expanded, with suppliers offering high-purity grades tailored to specific research needs. Pricing trends indicate steady growth, reflecting its niche yet expanding market. For those seeking alternatives, structurally related compounds like 8-chloroquinolin-2-one or 7-bromoquinolin-2-one are often compared, though each variant exhibits distinct reactivity profiles. This differentiation is crucial for researchers optimizing synthetic routes or biological activity.

Looking ahead, the trajectory of CAS No. 2021809-76-5 appears promising, with ongoing investigations into its mechanistic roles and derivative synthesis. As the scientific community continues to explore quinolin-2-one scaffolds, this compound is poised to remain a focal point in innovation. Its intersection with cutting-edge fields like AI-driven drug design and biocatalysis further underscores its relevance in modern chemistry.